Cas no 3141-27-3 (2,5-Dibromothiophene)

2,5-Dibromothiophene structure
2,5-Dibromothiophene structure
Product Name:2,5-Dibromothiophene
CAS No:3141-27-3
MF:C4H2Br2S
MW:241.931678295135
MDL:MFCD00005420
CID:43853
PubChem ID:18453
Update Time:2025-04-18

2,5-Dibromothiophene Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dibromothiophene
    • Dibromothiophene
    • 1,3-dibromothiophene
    • 2,5-bromothiophene
    • 2,5-dibromothiophen
    • 2,5-dibromo-thiophene
    • 2,5-dibromothiphene
    • Thiophene,2,5-dibromo
    • Thiophene,5-dibromo
    • AC-4901
    • Thiophene, 2,5-dibromo-
    • Thiophene,5-dibromo-
    • A820842
    • PS-7567
    • F0033K8CXM
    • NS00029088
    • AM20090448
    • 2,5-bis(bromanyl)thiophene
    • MFCD00005420
    • D1549
    • D71235
    • SCHEMBL147222
    • 73061-85-5
    • NSC 4488
    • EN300-19548
    • EINECS 221-547-3
    • 2,5-Dibromothiophene, 95%
    • CS-D1412
    • Q-101192
    • NSC-4488
    • 3141-27-3
    • NSC4488
    • 2,5-Dibromothiophene, Vetec(TM) reagent grade, 94%
    • BIDD:GT0086
    • Q27277452
    • FT-0610283
    • DTXSID3062863
    • A5692
    • InChI=1/C4H2Br2S/c5-3-1-2-4(6)7-3/h1-2
    • 4,4-DIAMINOSTILBENE-2,2-DISULFONICACID
    • AI3-08106
    • UNII-F0033K8CXM
    • AKOS000119947
    • 2,5-Dibromothiophene,98%
    • Thiophene, 2,5dibromo
    • DB-015916
    • DTXCID8038358
    • 221-547-3
    • MDL： MFCD00005420
    • Inchi： 1S/C4H2Br2S/c5-3-1-2-4(6)7-3/h1-2H
    • InChI Key： KBVDUUXRXJTAJC-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(S1)Br
    • BRN： 109899

Computed Properties

  • Exact Mass: 239.82400
  • Monoisotopic Mass: 239.824396
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 58.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 28.2

Experimental Properties

  • Color/Form: Light yellow transparent liquid
  • Density: 2.147 g/mL at 25 °C(lit.)
  • Melting Point: −6 °C (lit.)
  • Boiling Point: 211 °C(lit.)
  • Flash Point: Fahrenheit: 210.2 ° f
    Celsius: 99 ° c
  • Refractive Index: n20/D 1.629(lit.)
  • Water Partition Coefficient: Almost insoluble
  • PSA: 28.24000
  • LogP: 3.27310
  • Sensitiveness: Sensitive to air and light
  • Solubility: Insoluble in water, soluble in ethanol and ether

2,5-Dibromothiophene Security Information

  • Symbol: GHS07
  • Prompt：dangerous
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：UN2810
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S45-S36/37/39-S28A-S26-S36
  • Hazardous Material Identification： T+
  • HazardClass：6.1
  • PackingGroup：II
  • TSCA：T
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
  • Risk Phrases：R20/21; R28; R36/37/38; R43; R68
  • Packing Group：II
  • Safety Term：6.1
  • Packing Group：II
  • Hazard Level：6.1

2,5-Dibromothiophene Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Dibromothiophene Pricemore >>

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2,5-Dibromothiophene Production Method

2,5-Dibromothiophene Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3141-27-3)2,5-Dibromothiophene
Order Number:sfd3954
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3141-27-3)2,5-二溴噻吩
Order Number:LE2448536;LE100
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com

2,5-Dibromothiophene Related Literature

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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:3141-27-3)2,5-Dibromothiophene
sfd3954
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3141-27-3)2,5-二溴噻吩
LE2448536;LE100
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email